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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393

An In-depth Technical Guide to the Structural Differences Between Capryl Alcohol and Capryl
Alcohol-d18

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the structural, physical, and
spectroscopic differences between Capryl alcohol (1-octanol) and its perdeuterated
isotopologue, Capryl alcohol-d18. The substitution of hydrogen with deuterium imparts unique
characteristics to the molecule, making it a valuable tool in various research and development
applications, including membrane biophysics studies, mass spectrometry-based quantitative
analysis, and metabolic fate tracing.[1]

Core Structural Distinction: Isotopic Substitution

The fundamental difference between Capryl alcohol and Capryl alcohol-d18 lies in their
isotopic composition. Capryl alcohol, a straight-chain fatty alcohol, consists of a chain of eight
carbon atoms.[2] In its perdeuterated form, Capryl alcohol-d18, all 18 hydrogen (*H) atoms
have been replaced by their heavier isotope, deuterium (?H or D).[1]

The chemical formula for Capryl alcohol is CsH1sO, while for Capryl alcohol-d18 it is CsD1sO
(or more descriptively, CD3(CD2)sCD20D).[1][3][4] This complete isotopic substitution is the
source of all subsequent differences in their physical and spectroscopic properties.
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Figure 1: Comparative molecular structures.

Quantitative Physicochemical Data

The mass difference between hydrogen and deuterium leads to notable variations in the
macroscopic properties of the two compounds, primarily affecting molecular weight and density.
Other properties such as boiling and melting points remain largely unchanged.

Property Capryl Alcohol Capryl Alcohol-d18
Molecular Formula CsH1sO[3][5][6] CsD1sO[1]

Molecular Weight 130.23 g/mol [3][5][6][7] 148.34 g/mol [1][8]

Exact Monoisotopic Mass 130.135765 Dal9] 148.248751 Da[1][8]

Density 0.827 g/mL at 25°CJ3][5] 0.940 g/mL at 25°C[4]

Boiling Point 196°C[3][5] 196°C[4]

Melting Point -15°C[3][5] -15°C[4]

Appearance Colorless, oily liquid[3][10] Not specified, assumed similar
Water Solubility Insoluble[3][5] Not specified, assumed similar

Spectroscopic Differentiation

The primary utility of Capryl alcohol-d18 in research stems from its distinct spectroscopic
signatures compared to its non-deuterated counterpart.
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Mass Spectrometry (MS)

In mass spectrometry, the most apparent difference is the molecular ion peak (M*), which is 18
mass units higher for the deuterated compound. High-resolution mass spectrometry (HRMS)
can confirm the precise mass and verify the complete deuteration of the molecule.[1]

Fragmentation patterns are also affected. Alcohols commonly undergo a-cleavage (the
breaking of a C-C bond adjacent to the carbon bearing the hydroxyl group) and dehydration
(loss of water).[11][12] For Capryl alcohol-d18, the resulting fragments will be heavier by the
number of deuterium atoms they retain, allowing for clear differentiation in complex mixtures.

Capryl Alcohol-d18 Fragmentation

o-cleavage
[CD3(CD2)sCD20D]* \ - C7D1s’ CD2=0D*
m/z = 148 ) m/z = 34

o-cleavage
[CH3(CH2)6CH20H]* \ - C7H1s’ CH2=0H*
m/z = 130 J m/z = 31

Capryl Alcohol Fragmentation

Click to download full resolution via product page

Figure 2: Primary a-cleavage in mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and is crucial for verifying isotopic

purity.[1]

e 1H NMR: A spectrum of pure Capryl alcohol shows characteristic peaks for the alkyl chain
protons and the hydroxyl proton. The protons on the carbon adjacent to the oxygen (a-
protons) typically resonate in the 3.3—4.0 ppm range.[13][14] In contrast, the *H NMR
spectrum of high-purity Capryl alcohol-d18 will be nearly silent, showing only small residual
peaks from any remaining protium (*H), which is useful for quantifying isotopic purity
(typically >98%).[1]
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e 2H NMR (Deuterium NMR): This technique is used to directly observe the deuterium nuclei.
For Capryl alcohol-d18, a 2H NMR spectrum would show signals corresponding to the
different deuterated positions in the molecule, confirming the success of the deuteration
process.[1]

e 13C NMR: The 13C spectrum is less affected by deuteration. The chemical shifts of the carbon
atoms will be very similar for both compounds, with the carbon bearing the hydroxyl group
appearing in the 50-80 ppm range.[13] However, the coupling patterns will differ; in the
deuterated molecule, the carbon signals will be split by deuterium (a triplet for a -CD2- group)
instead of hydrogen.

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrations of bonds within a molecule. The vibrational frequency
is dependent on the masses of the atoms involved. Replacing the lighter hydrogen with the
heavier deuterium results in a significant shift of vibrational bands to lower wavenumbers
(frequencies).

e O-H vs. O-D Stretch: Capryl alcohol exhibits a very strong, broad absorption band for the O-
H stretch, typically in the 3200-3500 cm~! region due to hydrogen bonding.[15][16][17] In
Capryl alcohol-d18, this is replaced by an O-D stretching band, which appears at a
significantly lower frequency, approximately 2400-2600 cm~1.

e C-Hvs. C-D Stretch: The aliphatic C-H stretching vibrations in Capryl alcohol occur just
below 3000 cm~*. For Capryl alcohol-d18, the corresponding C-D stretches are found in the
2100-2250 cm~* region.

e C-O Stretch: The strong C-O stretching vibration is less affected but may show a slight shift.
It appears in the 1050-1260 cm~* range for alcohols.[16][18]

Experimental Protocol: Synthesis of Capryl Alcohol-
di8

Capryl alcohol-d18 is typically synthesized via the reduction of a perdeuterated carboxylic
acid or its corresponding ester using a deuterated reducing agent. This ensures the
incorporation of deuterium at all positions, including the hydroxyl group.
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Objective: To synthesize Capryl alcohol-d18 from Octanoic acid-d15 methyl ester.
Materials:

e Octanoic acid-d15 methyl ester (CD3(CD2)eCOOCH:S3)

e Lithium aluminum deuteride (LiAID4)[1]

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Deuterium oxide (D20) for quenching

e Anhydrous sodium sulfate

o Standard glassware for air-sensitive reactions (Schlenk line, oven-dried flasks)
Methodology:

e Reaction Setup: An oven-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet is assembled. The system is flushed with dry
nitrogen.

» Reagent Preparation: A solution of Octanoic acid-d15 methyl ester in anhydrous diethyl ether
is prepared and transferred to the dropping funnel.

e Reducing Agent: A suspension of Lithium aluminum deuteride (LiAID4) in anhydrous diethyl
ether is prepared in the reaction flask and cooled to 0°C in an ice bath.

o Addition: The ester solution is added dropwise to the stirred LiAID4 suspension at 0°C. The
rate of addition is controlled to maintain a gentle reaction.

e Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure complete reduction.

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of D20 at 0°C
to decompose the excess LiAID4 and the aluminum alkoxide complex. This step is critical for
ensuring the final hydroxyl group is -OD.
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Workup: The resulting salts are filtered off, and the organic layer is separated. The aqueous
layer is extracted several times with diethyl ether.

Purification: The combined organic extracts are dried over anhydrous sodium sulfate, filtered,
and the solvent is removed under reduced pressure to yield the crude Capryl alcohol-d18.

Final Purification: The product is purified by distillation to obtain high-purity Capryl alcohol-
dis.

Characterization: The final product is characterized by MS, *H NMR, and 2H NMR to confirm
its molecular weight and isotopic purity.
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Figure 3: Workflow for the synthesis of Capryl alcohol-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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